Cas no 1795489-63-2 (N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}furan-2-carboxamide)

• Product Name: N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}furan-2-carboxamide
• CAS No: 1795489-63-2
• MF: C₁₆H₁₄N₄O₃
• MW: 310.307363033295
• CID: 5369498
• Update Time: 2025-07-15

N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[6-(furan-2-yl)imidazo[1,2-b]pyrazol-1-yl]ethyl]furan-2-carboxamide
• N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}furan-2-carboxamide

• Inchi： 1S/C16H14N4O3/c21-16(14-4-2-10-23-14)17-5-6-19-7-8-20-15(19)11-12(18-20)13-3-1-9-22-13/h1-4,7-11H,5-6H2,(H,17,21)
• InChI Key： DQNRPEWCEJFDQO-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCCN1C2=CC(C3=CC=CO3)=NN2C=C1)=O

Additional information on N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}furan-2-carboxamide

Comprehensive Overview of N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}furan-2-carboxamide (CAS No. 1795489-63-2)

The compound N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}furan-2-carboxamide, identified by its CAS number 1795489-63-2, is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its intricate architecture, featuring a furan-2-yl moiety and a pyrazolo[1,5-a]imidazole core, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets. The compound's furan-2-carboxamide group further enhances its binding affinity, making it a subject of ongoing studies in the development of novel therapeutics.

In recent years, the scientific community has shown a growing interest in heterocyclic compounds, especially those containing furan and imidazole rings, due to their diverse pharmacological properties. N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}furan-2-carboxamide exemplifies this trend, as its structure aligns with the search for small-molecule inhibitors and enzyme modulators. This compound is often discussed in the context of targeted drug design, a hot topic in modern pharmacology. Its potential applications span areas such as anti-inflammatory agents, anticancer research, and neuroprotective therapies, reflecting the broader shift toward precision medicine.

From a synthetic chemistry perspective, the preparation of CAS No. 1795489-63-2 involves multi-step organic reactions, including cyclization and amide coupling techniques. The furan-2-yl group is introduced via palladium-catalyzed cross-coupling reactions, while the pyrazolo[1,5-a]imidazole scaffold is constructed through cyclocondensation strategies. These methods are frequently searched by chemists in academic and industrial settings, highlighting the compound's relevance in method development and process optimization. Additionally, its stability under physiological conditions makes it a viable candidate for further in vitro and in vivo studies.

The rise of computational chemistry and AI-driven drug discovery has further amplified interest in compounds like N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}furan-2-carboxamide. Molecular docking simulations and QSAR modeling are often employed to predict its interactions with biological targets, addressing common queries about structure-activity relationships (SAR). These computational approaches align with the increasing demand for cost-effective and time-efficient drug development pipelines. As a result, this compound is frequently cited in discussions about virtual screening and lead optimization.

Beyond its pharmacological potential, CAS No. 1795489-63-2 is also a subject of interest in material science. Its conjugated system and electron-rich heterocycles make it a candidate for organic semiconductors and photovoltaic applications. This dual applicability in life sciences and advanced materials underscores its versatility, a trait highly sought after in interdisciplinary research. Searches for multi-functional compounds often lead to molecules like this, bridging gaps between traditionally separate fields.

In conclusion, N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}furan-2-carboxamide represents a compelling case study in modern chemical research. Its structural complexity, combined with its potential in drug discovery and material innovation, positions it as a molecule of significant scientific value. As research continues to uncover its properties and applications, this compound is likely to remain a focal point in discussions about next-generation therapeutics and sustainable technologies.